Cas no 1319180-61-4 (3-(2-methylcyclopropyl)-4-(2-methylpropyl)-1H-pyrazol-5-amine)

• Product Name: 3-(2-methylcyclopropyl)-4-(2-methylpropyl)-1H-pyrazol-5-amine
• CAS No: 1319180-61-4
• MF: C₁₁H₁₉N₃
• MW: 193.288662195206
• CID: 6256549
• PubChem ID: 61647466
• Update Time: 2025-05-19

3-(2-methylcyclopropyl)-4-(2-methylpropyl)-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-(2-methylcyclopropyl)-4-(2-methylpropyl)-1H-pyrazol-5-amine
• EN300-1147778
• AKOS010912398
• 1319180-61-4

• Inchi： 1S/C11H19N3/c1-6(2)4-9-10(8-5-7(8)3)13-14-11(9)12/h6-8H,4-5H2,1-3H3,(H3,12,13,14)
• InChI Key： GVCXTTCYNXBDRV-UHFFFAOYSA-N
• SMILES： N1C(=C(C(N)=N1)CC(C)C)C1CC1C

Computed Properties

• Exact Mass: 193.157897619g/mol
• Monoisotopic Mass: 193.157897619g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 54.7Ų

Additional information on 3-(2-methylcyclopropyl)-4-(2-methylpropyl)-1H-pyrazol-5-amine

3-(2-Methylcyclopropyl)-4-(2-Methylpropyl)-1H-Pyrazol-5-Amine: A Comprehensive Overview

The compound with CAS No. 1319180-61-4, known as 3-(2-methylcyclopropyl)-4-(2-methylpropyl)-1H-pyrazol-5-amine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrazole derivatives, which are widely studied for their diverse biological activities and potential applications in drug discovery. The pyrazole ring serves as a versatile scaffold, enabling the attachment of various substituents that can modulate its chemical properties and bioactivity.

Recent advancements in synthetic methodologies have allowed researchers to explore novel routes for the synthesis of 3-(2-methylcyclopropyl)-4-(2-methylpropyl)-1H-pyrazol-5-amine. One such approach involves the use of microwave-assisted synthesis, which has been shown to significantly reduce reaction times while maintaining high yields. This method leverages the unique reactivity of cyclopropane rings, enabling the formation of stable carbon-carbon bonds under mild conditions. The incorporation of methyl groups at specific positions on the pyrazole ring further enhances the molecule's stability and solubility, making it an attractive candidate for pharmaceutical applications.

From a structural perspective, 3-(2-methylcyclopropyl) and 4-(2-methylpropyl) substituents play pivotal roles in determining the compound's physicochemical properties. The cyclopropane ring introduces strain into the molecule, which can be harnessed to induce conformational flexibility. This property is particularly advantageous in drug design, where molecular flexibility is often required for optimal binding to target proteins. Furthermore, the pyrazole ring itself exhibits aromaticity, contributing to the compound's electronic stability and reactivity.

Recent studies have highlighted the potential of 3-(2-methylcyclopropyl)-4-(2-methylpropyl)-1H-pyrazol-5-amine as a lead compound in anti-inflammatory and antiproliferative therapies. In vitro assays have demonstrated its ability to inhibit key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, preliminary results from cytotoxicity assays suggest that this compound may selectively target cancer cells while sparing normal cells, a desirable trait for anticancer agents.

The development of efficient analytical techniques has also contributed to our understanding of this compound's behavior in complex biological systems. For instance, high-resolution mass spectrometry (HRMS) has been employed to confirm its molecular formula and purity, while nuclear magnetic resonance (NMR) spectroscopy has provided insights into its stereochemical arrangement. These advancements underscore the importance of modern analytical tools in advancing our knowledge of complex molecules like 3-(2-methylcyclopropyl)-4-(2-methylpropyl)-1H-pyrazol-5-amine.

In terms of applications beyond pharmacology, this compound has shown promise in materials science. Its unique electronic properties make it a candidate for use in organic electronics, particularly as a component in light-emitting diodes (LEDs) and field-effect transistors (FETs). Ongoing research is focused on optimizing its electronic characteristics through strategic modifications of its substituents.

From an environmental standpoint, understanding the fate and transport of 3-(2-methylcyclopropyl)-4-(2-methylpropyl)-1H-pyrazol-5-amine in natural systems is crucial for assessing its potential impact on ecosystems. Studies have indicated that this compound undergoes rapid degradation under aerobic conditions, reducing its persistence in aquatic environments. However, further research is needed to evaluate its bioaccumulation potential and toxicity to non-target organisms.

In conclusion, 3-(2-methylcyclopropyl)-4-(2-methylpropyl)-1H-pyrazol-5-amine represents a compelling example of how structural diversity can be harnessed to create molecules with multifaceted applications. As research continues to uncover its full potential, this compound stands at the forefront of innovation in both therapeutic development and materials science.